![molecular formula C28H45O6P B3011442 1,3-Benzodioxol-5-yl-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphorylmethanol CAS No. 474621-34-6](/img/structure/B3011442.png)
1,3-Benzodioxol-5-yl-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphorylmethanol
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Overview
Description
1,3-Benzodioxol-5-yl-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphorylmethanol is a useful research compound. Its molecular formula is C28H45O6P and its molecular weight is 508.636. The purity is usually 95%.
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Scientific Research Applications
Anticancer Research
The compound’s unique structure suggests potential anticancer properties. Researchers have synthesized related compounds with promising results. For instance, 1-benzo[1,3]dioxol-5-yl derivatives have demonstrated selectivity between cancer cells and normal cells, making them interesting candidates for further investigation .
Neurotransmitter Modulation
1,3-Benzodioxol-5-yl-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphorylmethanol could impact neurotransmitter systems. Similar to other related compounds, it may interact with dopamine, serotonin, and norepinephrine transporters, affecting the reuptake of these monoamine neurotransmitters .
Far-Infrared Spectroscopy
Researchers have explored the far-infrared spectrum of the vapor of 1,3-benzodioxol, providing valuable data for spectroscopic studies. Investigating its electronic absorption and laser-induced fluorescence spectra in supersonic-jet-cooled conditions could yield further insights .
Future Directions
properties
IUPAC Name |
1,3-benzodioxol-5-yl-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphorylmethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H45O6P/c1-17(2)22-10-7-19(5)13-25(22)33-35(30,34-26-14-20(6)8-11-23(26)18(3)4)28(29)21-9-12-24-27(15-21)32-16-31-24/h9,12,15,17-20,22-23,25-26,28-29H,7-8,10-11,13-14,16H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDQVYHMMYQXXNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)OP(=O)(C(C2=CC3=C(C=C2)OCO3)O)OC4CC(CCC4C(C)C)C)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H45O6P |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Benzodioxol-5-yl-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphorylmethanol |
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